Cas no 23246-36-8 ((4-Isothiocyanatophenyl)phenylamine)

• Product Name: (4-Isothiocyanatophenyl)phenylamine
• CAS No: 23246-36-8
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• MDL: MFCD03759880
• CID: 3103336
• PubChem ID: 3950928
• Update Time: 2025-04-21

(4-Isothiocyanatophenyl)phenylamine Chemical and Physical Properties

Names and Identifiers

• (4-Isothiocyanato-phenyl)-phenyl-amine
• H30256
• 4-isothiocyanodiphenyl amine
• ALBB-013127
• (4-isothiocyanatophenyl)phenylamine
• MFCD03759880
• LS-04097
• SCHEMBL11699033
• Benzenamine, 4-isothiocyanato-N-phenyl-
• AKOS003304062
• FI122627
• DTXCID601015187
• 23246-36-8
• DEDBCNNOSGFINM-UHFFFAOYSA-N
• DTXSID50877103
• 4-isothiocyanato-N-phenylaniline;benzenamine, 4-isothiocyanato-N-phenyl-
• STK164665
• 4-isothiocyanato-N-phenylaniline
• (4-Isothiocyanatophenyl)phenylamine

• MDL： MFCD03759880
• Inchi： 1S/C13H10N2S/c16-10-14-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9,15H
• InChI Key： DEDBCNNOSGFINM-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.05646950Da
• Monoisotopic Mass: 226.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 56.5Ų

(4-Isothiocyanatophenyl)phenylamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines